2-(4-Methylphenyl)malonaldehyde
Overview
Description
Synthesis Analysis
Molecular Structure Analysis
Chemical Reactions Analysis
Malonaldehyde and its derivatives are reactive molecules that can participate in various chemical reactions. They can react with biomolecules, such as amino acids, proteins, and nucleic acid bases. These reactions are important in biological systems, as they can lead to cytotoxicity, genotoxicity, and other biological effects. The reactivity of malonaldehyde is also utilized in synthetic chemistry to create more complex molecules .
Physical and Chemical Properties Analysis
Scientific Research Applications
1. Internal Standard for Malondialdehyde Detection
Methyl malondialdehyde (MMDA) has been explored as an internal standard for the detection of malondialdehyde (MDA), a marker for oxidative stress. MMDA is structurally similar to MDA, absent from biological matrices, and easily detectable by common methods such as HPLC, GC, and capillary electrophoresis. This makes MMDA a suitable candidate for improving the accuracy and reliability of MDA measurements in clinical chemistry laboratories (Cighetti et al., 2002).
2. In Analytical Chemistry for Lipid Peroxidation Studies
MDA is a significant byproduct of lipid peroxidation and is commonly assessed to measure oxidative stress in biological systems. However, standard methods like the TBARS assay face criticism for low specificity. Alternative methods involving the reaction of MDA with chromogenic agents offer specificity for MDA estimation, suggesting its utility in studies measuring lipid peroxidation in cultured human peripheral blood lymphocytes (Siddique et al., 2012).
3. Synthesis of Pharmaceutical Intermediates
2-(4-Methylphenyl)malonaldehyde derivatives have been used in the vapor phase synthesis of pharmaceutical intermediates like 2,6-bis(4-methylphenyl)pyridine, showcasing its relevance in the drug manufacturing process (Ratnamala et al., 2004).
4. Antimicrobial and Antioxidant Agent Synthesis
Compounds related to this compound have been synthesized and shown to possess antimicrobial and antioxidant activities, indicating their potential in developing new therapeutic agents (Bhat et al., 2016).
Safety and Hazards
The safety data sheet for 2-(4-Methylphenyl)malonaldehyde indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, wash thoroughly after handling, and not to eat, drink or smoke when using this product .
properties
IUPAC Name |
2-(4-methylphenyl)propanedial |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2/c1-8-2-4-9(5-3-8)10(6-11)7-12/h2-7,10H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXQHUJPDCFREEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C=O)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50371712 |
Source
|
| Record name | 2-(4-methylphenyl)malonaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27956-35-0 |
Source
|
| Record name | 2-(4-methylphenyl)malonaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-Methylphenyl)malondialdehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-Aminophenyl){4-[4-(trifluoromethyl)phenyl]-piperazino}methanone](/img/structure/B1273218.png)
